2,5-Dimethyl-1-(thiolan-3-ylmethyl)pyrrole-3-carboxylic acid

• IUPAC Name: 2,5-dimethyl-1-(thiolan-3-ylmethyl)pyrrole-3-carboxylic acid
• InChI: InChI=1S/C12H17NO2S/c1-8-5-11(12(14)15)9(2)13(8)6-10-3-4-16-7-10/h5,10H,3-4,6-7H2,1-2H3,(H,14,15)
• InChI Key: PHIPLOSMJMHIOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1CC2CCSC2)C)C(=O)O
• Molecular Formula: C12H17NO2S
• Molecular Weight: 239.34 g/mol

Description

2,5-Dimethyl-1-(thiolan-3-ylmethyl)pyrrole-3-carboxylic acid (DTMPC) is a pyrrole derivative that has been studied for its potential applications in various fields of science. DTMPC has shown promising results in scientific research, particularly in the area of drug discovery and development.

Mechanism of Action

The mechanism of action of 2,5-Dimethyl-1-(thiolan-3-ylmethyl)pyrrole-3-carboxylic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins involved in cellular processes. 2,5-Dimethyl-1-(thiolan-3-ylmethyl)pyrrole-3-carboxylic acid has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription, as well as the activity of certain kinases involved in cell signaling pathways.
Biochemical and Physiological Effects
2,5-Dimethyl-1-(thiolan-3-ylmethyl)pyrrole-3-carboxylic acid has been shown to exhibit a range of biochemical and physiological effects, including antitumor and antimicrobial activity, as well as anti-inflammatory and antioxidant activity. 2,5-Dimethyl-1-(thiolan-3-ylmethyl)pyrrole-3-carboxylic acid has been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a potential candidate for the development of new anticancer drugs. 2,5-Dimethyl-1-(thiolan-3-ylmethyl)pyrrole-3-carboxylic acid has also been shown to exhibit antibacterial and antifungal activity, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the advantages of 2,5-Dimethyl-1-(thiolan-3-ylmethyl)pyrrole-3-carboxylic acid is its relatively simple synthesis method, which makes it easy to produce in large quantities. 2,5-Dimethyl-1-(thiolan-3-ylmethyl)pyrrole-3-carboxylic acid also exhibits a range of biological activities, making it a versatile compound for use in scientific research. One of the limitations of 2,5-Dimethyl-1-(thiolan-3-ylmethyl)pyrrole-3-carboxylic acid is its limited solubility in water, which can make it difficult to work with in certain experiments. Additionally, the mechanism of action of 2,5-Dimethyl-1-(thiolan-3-ylmethyl)pyrrole-3-carboxylic acid is not fully understood, which can make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of 2,5-Dimethyl-1-(thiolan-3-ylmethyl)pyrrole-3-carboxylic acid. One potential direction is the development of new drugs based on the structure of 2,5-Dimethyl-1-(thiolan-3-ylmethyl)pyrrole-3-carboxylic acid. Another potential direction is the study of the mechanism of action of 2,5-Dimethyl-1-(thiolan-3-ylmethyl)pyrrole-3-carboxylic acid, which could provide insights into the cellular processes involved in cancer and other diseases. Additionally, the synthesis of new derivatives of 2,5-Dimethyl-1-(thiolan-3-ylmethyl)pyrrole-3-carboxylic acid could lead to the discovery of compounds with even greater biological activity.

Synthesis Methods

2,5-Dimethyl-1-(thiolan-3-ylmethyl)pyrrole-3-carboxylic acid can be synthesized through a multistep process involving the condensation of 3-(chloromethyl)thiophene-2-carbaldehyde with 2,5-dimethylpyrrole-3-carboxylic acid in the presence of a base. The resulting intermediate is then treated with hydrogen sulfide to yield 2,5-Dimethyl-1-(thiolan-3-ylmethyl)pyrrole-3-carboxylic acid.

Scientific Research Applications

2,5-Dimethyl-1-(thiolan-3-ylmethyl)pyrrole-3-carboxylic acid has been studied for its potential applications in various fields of science, including drug discovery and development, biochemistry, and materials science. In drug discovery and development, 2,5-Dimethyl-1-(thiolan-3-ylmethyl)pyrrole-3-carboxylic acid has been shown to exhibit antitumor and antimicrobial activity, making it a potential candidate for the development of new drugs. In biochemistry, 2,5-Dimethyl-1-(thiolan-3-ylmethyl)pyrrole-3-carboxylic acid has been used as a ligand in the synthesis of metal complexes with potential applications in catalysis and imaging. In materials science, 2,5-Dimethyl-1-(thiolan-3-ylmethyl)pyrrole-3-carboxylic acid has been used in the synthesis of polymers with potential applications in drug delivery and tissue engineering.